Cas no 84284-96-8 (3-[(Z)-cyano-NNO-azoxy]-1-phenyl-1H-pyrazole)

• Product Name: 3-[(Z)-cyano-NNO-azoxy]-1-phenyl-1H-pyrazole
• CAS No: 84284-96-8
• MF: C₁₀H₇N₅O
• MW: 213.195480585098
• CID: 1822215
• PubChem ID: 3069074
• Update Time: 2025-04-21

3-[(Z)-cyano-NNO-azoxy]-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-[(Z)-cyano-NNO-azoxy]-1-phenyl-1H-pyrazole
• cyanoimino-oxido-(1-phenylpyrazol-3-yl)azanium
• Diazenecarbonitrile, (1-phenyl-3-pyrazolyl)-, 2-oxide
• BRN 5745234
• 84284-96-8
• (Phenyl-1 pyrazolyl-3)diazenecarbonitrile oxyde-2
• Diimide, 1-cyano-2-(1-phenyl-3-pyrazolyl)-, 2-oxide
• (1-Phenyl-3-pyrazolyl)diazenecarbonitrile 2-oxide
• (Phenyl-1 pyrazolyl-3)diazenecarbonitrile oxyde-2 [French]

• Inchi： 1S/C10H7N5O/c11-8-12-15(16)10-6-7-14(13-10)9-4-2-1-3-5-9/h1-7H/b15-12-
• InChI Key： SWWGWOYVCFPJME-QINSGFPZSA-N
• SMILES： [O-]/[N+](/C1C=CN(C2C=CC=CC=2)N=1)=N\C#N

Computed Properties

• Exact Mass: 213.06505986g/mol
• Monoisotopic Mass: 213.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.7Ų